t-Boc-Aminooxy-PEG3-alcohol t-Boc-Aminooxy-PEG3-alcohol t-Boc-Aminooxy-PEG3-alcohol is a PEG derivative containing a Boc-protected aminooxy group and an alcohol group. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. Aminooxy PEG Linkers may be useful in bioconjugation and soft tissue engineering experiments.
Brand Name: Vulcanchem
CAS No.: 252378-66-8
VCID: VC0544653
InChI: InChI=1S/C11H23NO6/c1-11(2,3)18-10(14)12-17-9-8-16-7-6-15-5-4-13/h13H,4-9H2,1-3H3,(H,12,14)
SMILES: CC(C)(C)OC(=O)NOCCOCCOCCO
Molecular Formula: C11H23NO6
Molecular Weight: 265.3 g/mol

t-Boc-Aminooxy-PEG3-alcohol

CAS No.: 252378-66-8

Inhibitors

VCID: VC0544653

Molecular Formula: C11H23NO6

Molecular Weight: 265.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

t-Boc-Aminooxy-PEG3-alcohol - 252378-66-8

CAS No. 252378-66-8
Product Name t-Boc-Aminooxy-PEG3-alcohol
Molecular Formula C11H23NO6
Molecular Weight 265.3 g/mol
IUPAC Name tert-butyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]carbamate
Standard InChI InChI=1S/C11H23NO6/c1-11(2,3)18-10(14)12-17-9-8-16-7-6-15-5-4-13/h13H,4-9H2,1-3H3,(H,12,14)
Standard InChIKey MSPPJFIQLDPGQQ-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)NOCCOCCOCCO
Canonical SMILES CC(C)(C)OC(=O)NOCCOCCOCCO
Appearance Solid powder
Description t-Boc-Aminooxy-PEG3-alcohol is a PEG derivative containing a Boc-protected aminooxy group and an alcohol group. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. Aminooxy PEG Linkers may be useful in bioconjugation and soft tissue engineering experiments.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms t-Boc-Aminooxy-PEG3-alcohol
Reference 1: Grover GN, Lee J, Matsumoto NM, Maynard HD. Aminooxy and Pyridyl Disulfide Telechelic Poly(Polyethylene Glycol Acrylate) by RAFT Polymerization. Macromolecules. 2012 Jun 26;45(12):4858-4965. PubMed PMID: 24648600; PubMed Central PMCID: PMC3956054.
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3: Carberry P, Carpenter AP, Kung HF. Fluoride-18 radiolabeling of peptides bearing an aminooxy functional group to a prosthetic ligand via an oxime bond. Bioorg Med Chem Lett. 2011 Dec 1;21(23):6992-5. doi: 10.1016/j.bmcl.2011.09.124. Epub 2011 Oct 5. PubMed PMID: 22024031; PubMed Central PMCID: PMC3229035.
4: Mancini RJ, Paluck SJ, Bat E, Maynard HD. Encapsulated Hydrogels by E-beam Lithography and Their Use in Enzyme Cascade Reactions. Langmuir. 2016 Apr 26;32(16):4043-51. doi: 10.1021/acs.langmuir.6b00560. Epub 2016 Apr 14. PubMed PMID: 27078573; PubMed Central PMCID: PMC4852853.
5: Jin Y, Song L, Su Y, Zhu L, Pang Y, Qiu F, Tong G, Yan D, Zhu B, Zhu X. Oxime linkage: a robust tool for the design of pH-sensitive polymeric drug carriers. Biomacromolecules. 2011 Oct 10;12(10):3460-8. doi: 10.1021/bm200956u. Epub 2011 Sep 7. PubMed PMID: 21863891.
6: Rashidian M, Kumarapperuma SC, Gabrielse K, Fegan A, Wagner CR, Distefano MD. Simultaneous dual protein labeling using a triorthogonal reagent. J Am Chem Soc. 2013 Nov 6;135(44):16388-96. doi: 10.1021/ja403813b. Epub 2013 Oct 17. PubMed PMID: 24134212; PubMed Central PMCID: PMC3873327.
7: Hardy JG, Lin P, Schmidt CE. Biodegradable hydrogels composed of oxime crosslinked poly(ethylene glycol), hyaluronic acid and collagen: a tunable platform for soft tissue engineering. J Biomater Sci Polym Ed. 2015;26(3):143-61. doi: 10.1080/09205063.2014.975393. PubMed PMID: 25555089.
PubChem Compound 15890145
Last Modified Nov 11 2021
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